Cas no 4960-81-0 (1,2-Bis(bromoacetylamino)ethane)

1,2-Bis(bromoacetylamino)ethane structure
4960-81-0 structure
Product Name:1,2-Bis(bromoacetylamino)ethane
CAS No:4960-81-0
MF:C6H10Br2N2O2
MW:301.963799953461
CID:932534
Update Time:2024-10-29

1,2-Bis(bromoacetylamino)ethane Chemical and Physical Properties

Names and Identifiers

    • N,N'-ethylidenebis(2-bromoacetamide)
    • 1,2-Bis(bromoacetylamino)ethane
    • Einecs 225-603-8
    • N,N'-ethylene bis(bromoacetamide)
    • N.N'-Bis-bromacetyl-aethylendiamin
    • N,N'-(Ethane-1,2-diyl)bis(2-bromoacetamide)
    • Acetamide, N,N'-1,2-ethanediylbis[2-bromo-
    • Inchi: 1S/C6H10Br2N2O2/c7-3-5(11)9-1-2-10-6(12)4-8/h1-4H2,(H,9,11)(H,10,12)
    • InChI Key: NBKHGWFWYFICNP-UHFFFAOYSA-N
    • SMILES: C(NC(=O)CBr)CNC(=O)CBr

Computed Properties

  • Exact Mass: 299.91100
  • Monoisotopic Mass: 299.910903
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.2

Experimental Properties

  • Density: 1.816
  • Melting Point: 150 °C
  • Boiling Point: 491°C at 760 mmHg
  • Flash Point: 250.8°C
  • Refractive Index: 1.544
  • PSA: 58.20000
  • LogP: 1.13640
  • pka: 12.89±0.46(Predicted)

1,2-Bis(bromoacetylamino)ethane Pricemore >>

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